Cas no 81156-68-5 (2-(2,4-dichlorophenyl)ethan-1-ol)

• Product Name: 2-(2,4-dichlorophenyl)ethan-1-ol
• CAS No: 81156-68-5
• MF: C₈H₈Cl₂O
• MW: 191.054520606995
• MDL: MFCD00192010
• CID: 731664
• PubChem ID: 24864605
• Update Time: 2025-11-02

2-(2,4-dichlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-DICHLOROPHENETHYL ALCOHOL
• 2-(2,4-Dichlorophenyl)ethanol
• 2,4-Dichlorophenethylalcohol
• 2-(2,4-dichlorophenyl)ethan-1-ol
• JIJGKPVJAALUQQ-UHFFFAOYSA-N
• 2,4-Dichlorobenzeneethanol
• KSC450O3L
• 2,4-dichlorophenylmethyl-carbinol
• 2-(2,4-Dichlorophenyl)-ethanol
• WT1745
• WT2088
• AS00584
• LS11244
• 2,4-DICHLOROPHENETHYL ALCOHOL?
• K
• 2,4-Dichlorobenzeneethanol (ACI)
• Phenethyl alcohol, 2,4-dichloro- (6CI)
• 2,4-Dichlorophenethanol
• AB92908
• J-507181
• DS-13067
• InChI=1/C8H8Cl2O/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5,11H,3-4H
• DTXSID30370122
• SY021862
• 81156-68-5
• MFCD00192010
• EN300-1250161
• CS-W010738
• DB-005857
• D2921
• 2,4-Dichlorophenethyl alcohol, 97%
• SCHEMBL963187
• AKOS009156754

• MDL： MFCD00192010
• Inchi： 1S/C8H8Cl2O/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5,11H,3-4H2
• InChI Key： JIJGKPVJAALUQQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(Cl)C(CCO)=CC=1

Computed Properties

• Exact Mass: 189.99500
• Monoisotopic Mass: 189.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: liquid
• Density: 1.321 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 119 °C/0.8 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.566(lit.)
• PSA: 20.23000
• LogP: 2.52820
• Solubility: Not determined

2-(2,4-dichlorophenyl)ethan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(2,4-dichlorophenyl)ethan-1-ol

2-(2,4-Dichlorophenyl)ethan-1-ol (CAS No. 81156-68-5): A Comprehensive Overview of Properties, Applications, and Industry Trends

2-(2,4-Dichlorophenyl)ethan-1-ol, with the CAS No. 81156-68-5, is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic alcohol, characterized by its 2,4-dichlorophenyl moiety, exhibits unique physicochemical properties that make it valuable for synthetic applications. In this article, we delve into its molecular structure, industrial uses, and emerging trends, while addressing common queries such as "What is the synthesis method for 2-(2,4-dichlorophenyl)ethan-1-ol?" and "How is CAS 81156-68-5 utilized in agrochemicals?".

The compound's molecular formula, C₈H₈Cl₂O, highlights its chlorinated phenyl backbone, which contributes to its stability and reactivity. Researchers often explore its role as an intermediate in the production of pharmaceuticals, fragrances, and specialty chemicals. Recent studies have also investigated its potential in green chemistry applications, aligning with the global push for sustainable manufacturing. Keywords like "2-(2,4-dichlorophenyl)ethanol solubility" and "CAS 81156-68-5 safety data" frequently appear in scientific literature, reflecting user interest in its practical handling and environmental impact.

From a commercial perspective, 2-(2,4-dichlorophenyl)ethan-1-ol is often sourced for its role in synthesizing crop protection agents. With the rising demand for high-efficiency agrochemicals, this compound has become a focal point for R&D teams aiming to develop next-generation formulations. Searches such as "buy 2-(2,4-dichlorophenyl)ethan-1-ol" and "suppliers of CAS 81156-68-5" underscore its market relevance. Additionally, advancements in catalytic hydrogenation techniques have optimized its production, reducing costs and waste generation.

In the pharmaceutical sector, 2-(2,4-dichlorophenyl)ethan-1-ol serves as a precursor for active pharmaceutical ingredients (APIs). Its chlorinated aromatic structure is pivotal in designing molecules with enhanced bioactivity. Queries like "2-(2,4-dichlorophenyl)ethan-1-ol NMR spectrum" and "CAS 81156-68-5 purity standards" are common among chemists validating its quality for drug development. Furthermore, regulatory compliance, particularly concerning REACH and FDA guidelines, is a critical discussion point for manufacturers.

Looking ahead, innovations in biocatalysis and flow chemistry are expected to reshape the production landscape for 2-(2,4-dichlorophenyl)ethan-1-ol. As industries prioritize carbon-neutral processes, this compound's synthesis may benefit from enzymatic routes or renewable feedstocks. Popular search terms like "sustainable synthesis of CAS 81156-68-5" and "2-(2,4-dichlorophenyl)ethan-1-ol derivatives" reflect this shift. By staying abreast of these trends, stakeholders can leverage 81156-68-5 for both economic and ecological gains.

In conclusion, 2-(2,4-dichlorophenyl)ethan-1-ol (CAS No. 81156-68-5) is a versatile compound with broad applicability across multiple sectors. Its chlorinated aromatic framework, coupled with evolving synthetic methodologies, positions it as a key player in modern chemistry. Whether addressing questions like "What are the storage conditions for 2-(2,4-dichlorophenyl)ethan-1-ol?" or exploring its role in nanomaterial synthesis, this compound continues to inspire scientific and industrial advancements.